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Compound of Interest

Compound Name: 5-Chloro-2-pentanone

Cat. No.: B045304 Get Quote

An In-depth Technical Guide on the Safety and Handling of 5-Chloro-2-pentanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, storage, and

disposal of 5-Chloro-2-pentanone (CAS No. 5891-21-4). It also includes details on its

chemical and physical properties, toxicological data, and established experimental protocols for

its synthesis and use as a chemical intermediate, particularly in the pharmaceutical industry.

Chemical and Physical Properties
5-Chloro-2-pentanone is a versatile chemical intermediate used in the synthesis of various

organic compounds.[1] Its utility stems from the presence of two reactive functional groups: a

ketone and an alkyl chloride.[2] It is a colorless to brown liquid with a pungent odor and is

soluble in chloroform and methanol.[2]

Table 1: Physical and Chemical Properties of 5-Chloro-2-pentanone
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Property Value Reference(s)

CAS Number 5891-21-4

Molecular Formula C₅H₉ClO [2][3]

Molecular Weight 120.58 g/mol [4][3]

Appearance
Clear, colorless to pale

yellow/brown liquid
[2][3][5]

Odor Strong, pungent [2][3]

Boiling Point

~135°C (~275°F) at

atmospheric pressure; 71-

72°C at 20 mmHg

[4][3]

Melting Point -48°C

Flash Point
Approximately 35°C to 67°C

(closed cup)
[3]

Density ~1.057 g/cm³ at 25°C [5]

Refractive Index n20/D 1.438 [4]

Solubility

Partially soluble in water;

Soluble in chloroform and

methanol

[2][3]

Stability
Stable under normal

temperatures and pressures
[2][3]

Hazard Identification and Safety Information
5-Chloro-2-pentanone is classified as a hazardous substance. It is a flammable liquid and is

harmful if swallowed. It can cause skin irritation, serious eye irritation, and may cause

respiratory irritation.[2][6][3][7]

Table 2: GHS Hazard Classification for 5-Chloro-2-pentanone
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapour.[2]

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[2]

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[2]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[3]

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation.

Table 3: NFPA 704 Ratings

Category Rating Description

Health 2

Intense or continued but not

chronic exposure could cause

temporary incapacitation or

possible residual injury.

Flammability 3

Liquids and solids that can be

ignited under almost all

ambient temperature

conditions.

Instability 0

Normally stable, even under

fire exposure conditions, and is

not reactive with water.

Special - -

Safe Handling and Storage
Proper handling and storage of 5-Chloro-2-pentanone are crucial to ensure the safety of

laboratory personnel and to maintain the integrity of the chemical.
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Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling this chemical to determine the

appropriate PPE. The following are general recommendations:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN166

(EU) or NIOSH (US) standards.[6][3]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat or other

protective clothing.[3] Fire/flame resistant clothing is also recommended.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[3] If

exposure limits are exceeded or irritation is experienced, a NIOSH-approved respirator with

an appropriate cartridge should be used.[3]

Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood.[3]

Avoid contact with skin, eyes, and clothing.[3]

Avoid breathing vapors or mist.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[6]

Use non-sparking tools and take precautionary measures against static discharge.[6]

Ground and bond containers when transferring material.[8]

Wash hands thoroughly after handling.[3]

Storage Conditions
Store in a cool, dry, and well-ventilated area.[3]

Keep the container tightly closed.[3]

Store away from incompatible materials such as strong oxidizing agents and bases.[3]
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The recommended storage temperature is between 2°C and 8°C.[2]

Store in a flammables-area.[8]

Storage Handling

Store in a cool, dry, well-ventilated area Keep container tightly closed Store away from incompatible materials Recommended temperature: 2-8°C Use in a well-ventilated area (fume hood) Wear appropriate PPE Avoid contact and inhalation Keep away from ignition sources 5-Chloro-2-pentanone

Handling Storage

Click to download full resolution via product page

Figure 1: Logical relationship for safe handling and storage.

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate action is necessary.

Accidental Release Measures
Evacuate personnel to a safe area.[6]

Ensure adequate ventilation.[6]

Remove all sources of ignition.[6]

Wear appropriate personal protective equipment.[6]

Contain the spill using an inert absorbent material (e.g., sand, earth).[8]

Collect the absorbed material into a suitable, closed container for disposal.[6]

Prevent the chemical from entering drains or waterways.[6]

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[6][3]

In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area

with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation

persists.[6][3][8]
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In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[6][3][8]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. If the person is conscious,

give 2-4 cupfuls of milk or water to drink. Never give anything by mouth to an unconscious

person. Seek immediate medical attention.[6][3][8]

Routes of Exposure

First Aid Measures

Accidental Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air, give oxygen/artificial respiration Remove contaminated clothing, wash with soap and water Flush with water for 15 mins, seek medical attention Do NOT induce vomiting, rinse mouth, give water/milk

Click to download full resolution via product page

Figure 2: First aid workflow for different exposure routes.

Toxicological and Ecological Information
Detailed toxicological studies on 5-Chloro-2-pentanone are limited. It is known to be harmful if

swallowed, and prolonged or repeated exposure may cause damage to organs.[3] There is no

data available on its carcinogenic, mutagenic, or reproductive effects.[9]

Discharge into the environment should be avoided as the ecological effects are not well-

documented.[6]

Experimental Protocols and Applications in Drug
Development
5-Chloro-2-pentanone is a key intermediate in the synthesis of various pharmaceuticals and

fine chemicals.[1][6][10] Its bifunctional nature allows for a wide range of chemical

transformations, making it a valuable building block in organic synthesis.[10]

One of its most notable applications is as an intermediate in the synthesis of the antimalarial

drug chloroquine.[6] It is also used in the production of fluoroquinolone antibiotics such as

ciprofloxacin and sparfloxacin.[2][8]
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Synthesis of 5-Chloro-2-pentanone
A common laboratory-scale synthesis involves the reaction of α-acetyl-γ-butyrolactone with

hydrochloric acid.[3][11]

Experimental Protocol for the Synthesis of 5-Chloro-2-pentanone:

Apparatus: A 2-liter distilling flask equipped with a 90-cm bulb-type condenser and a receiver

cooled in an ice-water bath.[3]

Reagents:

α-acetyl-γ-butyrolactone (384 g, 3 moles)[3]

Concentrated hydrochloric acid (450 ml)[3]

Water (525 ml, plus an additional 450 ml)[3]

Ether (for extraction)[3]

Calcium chloride (for drying)[3]

Procedure:

Combine the α-acetyl-γ-butyrolactone, concentrated hydrochloric acid, and 525 ml of

water in the distilling flask.[3]

Heat the mixture. Carbon dioxide will evolve, and the color of the mixture will change from

yellow to black.[3]

Distill the mixture rapidly until 900 ml of distillate is collected.[3]

Add 450 ml of water to the distilling flask and collect an additional 300 ml of distillate.[3]

Separate the yellow organic layer from the distillate.[3]

Extract the aqueous layer with three 150-ml portions of ether.[3]

Combine the organic layer and the ether extracts and dry over calcium chloride.[3]
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Remove the ether by distillation.[3]

The crude 5-Chloro-2-pentanone can be purified by vacuum distillation to yield the final

product.[3]

Use in Cyclization Reactions: Synthesis of Methyl
Cyclopropyl Ketone
5-Chloro-2-pentanone can undergo intramolecular cyclization in the presence of a base to

form cyclopropyl methyl ketone.[3][7]

Experimental Protocol for the Synthesis of Methyl Cyclopropyl Ketone:

Apparatus: A 2-liter three-necked flask fitted with a stirrer, reflux condenser, and a dropping

funnel.[3]

Reagents:

Crude 5-Chloro-2-pentanone (361.5 g, ~3 moles)[3]

Sodium hydroxide pellets (180 g, 4.5 moles)[3]

Water (180 ml)[3]

Procedure:

Place a solution of sodium hydroxide in water into the flask.[3]

Add the crude 5-Chloro-2-pentanone to the sodium hydroxide solution over 15-20

minutes.[3]

If the reaction does not begin to boil, gently heat the flask to initiate boiling and continue

for 1 hour.[3]

The product, methyl cyclopropyl ketone, can then be isolated and purified.
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alpha-acetyl-gamma-butyrolactone 5-Chloro-2-pentanone
HCl, H2O, heat

Methyl Cyclopropyl KetoneNaOH, H2O

Pharmaceuticals (e.g., Chloroquine)

Further Synthesis

Click to download full resolution via product page

Figure 3: Synthetic pathways involving 5-Chloro-2-pentanone.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a comprehensive Safety Data Sheet (SDS). It is the responsibility of the user to conduct a

thorough risk assessment before handling 5-Chloro-2-pentanone and to consult the relevant

SDS for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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